N-{[(4-ethoxyphenyl)amino]carbonothioyl}-3-nitrobenzamide

• IUPAC Name: N-[(4-ethoxyphenyl)carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C16H15N3O4S/c1-2-23-14-8-6-12(7-9-14)17-16(24)18-15(20)11-4-3-5-13(10-11)19(21)22/h3-10H,2H2,1H3,(H2,17,18,20,24)
• InChI Key: OUIIOMUEXIWQHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-{[(4-ethoxyphenyl)amino]carbonothioyl}-3-nitrobenzamide, commonly known as EN9, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and drug development. EN9 belongs to the class of thiosemicarbazones, which have been extensively studied for their anti-cancer and anti-viral properties.

Mechanism of Action

EN9 exerts its effects by binding to metal ions, such as copper and iron, which are essential for the growth and survival of cancer cells. This binding disrupts the normal functioning of these cells, leading to their death. EN9 also inhibits the activity of enzymes that are crucial for the replication of viruses, thereby preventing their spread.
Biochemical and Physiological Effects:
EN9 has been shown to induce oxidative stress in cancer cells, leading to their death. Additionally, EN9 has been found to modulate the expression of genes involved in cell cycle regulation and DNA repair, further contributing to its anti-cancer effects. In terms of its anti-viral properties, EN9 inhibits viral replication by targeting specific enzymes involved in the viral life cycle.

Advantages and Limitations for Lab Experiments

The advantages of using EN9 in lab experiments include its potent anti-cancer and anti-viral properties, as well as its ability to selectively target cancer cells while sparing normal cells. However, EN9 has been found to exhibit low solubility and stability, which can limit its effectiveness in certain experimental settings.

Future Directions

Future research on EN9 could focus on improving its solubility and stability, as well as exploring its potential applications in the treatment of other diseases, such as Alzheimer's disease. Additionally, further studies could investigate the mechanisms underlying EN9's anti-cancer and anti-viral effects, as well as its potential for use in combination with other drugs to enhance its therapeutic efficacy.
In conclusion, EN9 is a promising compound with potential applications in the field of medicine and drug development. Its anti-cancer and anti-viral properties make it an attractive candidate for further research, and future studies could shed light on its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of EN9 involves the reaction of 4-ethoxyaniline with thiosemicarbazide, followed by the addition of 3-nitrobenzoyl chloride. The resulting product is then purified through recrystallization to obtain pure EN9.

Scientific Research Applications

EN9 has been studied for its potential applications in the treatment of various diseases, including cancer, viral infections, and Alzheimer's disease. Research has shown that EN9 exhibits anti-cancer properties by inducing apoptosis (programmed cell death) in cancer cells. Additionally, EN9 has been found to inhibit the replication of certain viruses, such as the hepatitis C virus.